Cas no 2640980-19-2 (3-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine
• CAS No: 2640980-19-2
• MF: C₁₈H₁₉N₉
• MW: 361.403761148453
• CID: 5318846
• PubChem ID: 155801147
• Update Time: 2025-10-30

3-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine
• AKOS040710680
• 2640980-19-2
• F6619-7590

• Inchi： 1S/C18H19N9/c1-14-13-15-18(19-6-8-26(15)23-14)25-11-9-24(10-12-25)16-3-4-17(22-21-16)27-7-2-5-20-27/h2-8,13H,9-12H2,1H3
• InChI Key： VIHAPGZMAIDDGR-UHFFFAOYSA-N
• SMILES： N1(C2C3=CC(C)=NN3C=CN=2)CCN(C2=CC=C(N3C=CC=N3)N=N2)CC1

Computed Properties

• Exact Mass: 361.17634164g/mol
• Monoisotopic Mass: 361.17634164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.3Ų

Additional information on 3-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine

Introduction to Compound with CAS No. 2640980-19-2 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 2640980-19-2 is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry. Its systematic name, 3-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine, suggests a complex and intricate structure that may contribute to its unique pharmacological properties. This introduction aims to explore the compound's structure, potential applications, and the latest research findings that highlight its significance in modern drug discovery.

At the heart of this compound's structure is a pyridazine core, which is a heterocyclic aromatic compound known for its stability and versatility in medicinal chemistry. The presence of multiple nitrogen-containing rings, such as the pyrazole and piperazine moieties, enhances the compound's potential for interaction with biological targets. Specifically, the 2-methylpyrazolo[1,5-a]pyrazin-4-yl substituent introduces a unique scaffold that has been increasingly studied for its biological activity.

The pharmacological potential of this compound is further underscored by its dual connectivity to piperazine and pyrazole rings. Piperazine derivatives are well-known for their role in various therapeutic areas, including antipsychotics, antihistamines, and antiparasitic agents. The incorporation of a second pyrazole ring at the 6-position of the pyridazine moiety adds another layer of complexity, potentially influencing the compound's binding affinity and selectivity towards specific biological targets.

Recent studies have begun to unravel the therapeutic potential of compounds with similar structures. For instance, researchers have explored the use of pyridazine derivatives in the development of drugs targeting neurological disorders. The unique arrangement of nitrogen atoms in these compounds allows for strong interactions with neurotransmitter receptors, making them promising candidates for treating conditions such as depression and anxiety.

In addition to neurological applications, this compound has shown promise in other therapeutic areas. The presence of multiple heterocyclic rings suggests that it may exhibit broad-spectrum activity against various diseases. Preliminary computational studies have indicated that the molecule could interact with enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drugs.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis have been employed to facilitate key transformations, highlighting the compound's synthetic elegance.

The pharmacokinetic properties of this compound are also worth examining. Studies have indicated that it exhibits good solubility in both water and organic solvents, which is crucial for its formulation into effective pharmaceuticals. Additionally, preliminary toxicity studies have shown that it is well-tolerated at moderate doses, suggesting a favorable safety profile.

The future direction of research on this compound is promising. Ongoing studies aim to optimize its structure for improved efficacy and reduced side effects. By leveraging computational modeling and high-throughput screening techniques, researchers hope to identify analogs with even greater therapeutic potential.

In conclusion, the compound with CAS number 2640980-19-2 represents a significant advancement in medicinal chemistry. Its complex structure and promising pharmacological properties make it a valuable asset in the search for new treatments for various diseases. As research continues to uncover its full potential, it is likely that this compound will play an important role in future drug development efforts.